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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B7723950

An In-depth Technical Guide to the Health and Safety of 4-Cyclohexylphenol

This guide provides a comprehensive overview of the available health and safety data for 4-
Cyclohexylphenol (CAS No. 1131-60-8), intended for researchers, scientists, and
professionals in drug development. It covers physical and chemical properties, toxicological
data, and generalized experimental protocols relevant to safety assessment.

Chemical and Physical Properties

4-Cyclohexylphenol is an aromatic organic compound characterized by a cyclohexyl group
attached to a phenol ring.[1] It appears as a white to light yellow or brown crystalline solid with
a faint, phenolic odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents.[1]

[3]

Table 1: Physical and Chemical Properties of 4-Cyclohexylphenol
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Property Value Source(s)

CAS Number 1131-60-8 [21[31[4][5]

Molecular Formula C12H160 [21[31[4]

Molecular Weight 176.25 g/mol [2][41[6]
White to light yellow/brown

Appearance crystalline solid/powder; faint [1112]131[5]
phenolic odor

Melting Point 129-135°C [21[71181[9]

Boiling Point 213-215°C [21[71[8]

Water Solubility

66.66 mg/L (at 25°C)

[2](3]

Vapor Pressure

0.00144 mmHg (at 25°C)

[2](5]

Flash Point 124°C - 153°C [2][5]
pKa 10.15 + 0.13 (Predicted) [2][3]
Density ~0.95 - 1.04 g/cm3 (estimate) [2][5][6]

Toxicological Profile and Safety Data

The toxicological data for 4-Cyclohexylphenol is limited in publicly available literature. Most

guantitative acute and chronic toxicity studies are not available.[5][7] However, hazard

classifications from regulatory bodies provide significant insight into its potential health effects.

The compound is considered an irritant, a serious eye hazard, and is toxic to aquatic life.[4][5]

Table 2: Summary of Toxicological and Safety Data for 4-Cyclohexylphenol
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Endpoint Finding Source(s)
H315: Causes skin
irritationH318: Causes serious
eye damageH335: May cause

GHS Hazard Statements ) o ] [4][5]
respiratory irritationH411: Toxic
to aquatic life with long lasting
effects

Acute Toxicity (Oral, Dermal, )

) Data not available [51[7]

Inhalation)
Causes skin irritation.

Skin Corrosion/Irritation Symptoms may include itching,  [4][7]
scaling, and reddening.
Causes serious eye damage.

Serious Eye Damage/Irritation Symptoms may include [4107]
redness, pain, and watering.

) o May cause irritation to the

Respiratory Irritation ) 3114171
respiratory system.

Germ Cell Mutagenicity Data not available [5]

Carcinogenicity (IARC, NTP, ) -
Not listed or classified. [7]

OSHA)

Reproductive Toxicity

Data not available

[5]

Aquatic Toxicity

Toxic to aquatic life with long-

lasting effects.

[4]1(5]

Potential Mechanisms of Toxicity

While specific signaling pathways for 4-Cyclohexylphenol are not well-documented, the

toxicity of phenolic compounds can involve the generation of reactive oxygen species (ROS).

[10] Metabolic processes can convert phenols into phenoxyl radicals, which in turn can lead to

oxidative stress, a state that can damage cells and DNA.[10]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclohexylphenol
https://www.chemicalbook.com/msds/4-cyclohexylphenol.htm
https://www.chemicalbook.com/msds/4-cyclohexylphenol.htm
https://aksci.com/sds/O795_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclohexylphenol
https://aksci.com/sds/O795_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclohexylphenol
https://aksci.com/sds/O795_SDS.pdf
https://www.guidechem.com/encyclopedia/4-cyclohexylphenol-dic8044.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclohexylphenol
https://aksci.com/sds/O795_SDS.pdf
https://www.chemicalbook.com/msds/4-cyclohexylphenol.htm
https://aksci.com/sds/O795_SDS.pdf
https://www.chemicalbook.com/msds/4-cyclohexylphenol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyclohexylphenol
https://www.chemicalbook.com/msds/4-cyclohexylphenol.htm
https://www.benchchem.com/product/b7723950?utm_src=pdf-body
https://www.benchchem.com/pdf/Genotoxic_Potential_of_4_Alkoxyphenols_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Genotoxic_Potential_of_4_Alkoxyphenols_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cellular Environment Cellular Effects

Enzymes _ (V/[EELL)[ 5 Reaction with O2 Reactive Oxygen L DNA Damage &
~ O e : H— —>| ¢
4-Cyclohexylphenol Activation Phenoxyl Radical Species (ROS) g Oxidative Stress Cellular Injury

Click to download full resolution via product page

Caption: General pathway for phenolic compound toxicity via oxidative stress.

Experimental Protocols for Safety Assessment

Specific experimental protocols for 4-Cyclohexylphenol are not detailed in the available
literature. This section outlines standard methodologies for key toxicological endpoints, which
are applicable for assessing chemicals like 4-Cyclohexylphenol.

Skin Irritation Testing (General Protocol)

Principle: Based on OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method), this test assesses the potential of a substance to cause skin irritation.

Methodology:

Tissue Culture: A reconstructed human epidermis (RhE) tissue is cultured to form a multi-
layered, differentiated epidermis.

o Application: A precise amount of the test substance (4-Cyclohexylphenol) is applied
topically to the tissue surface. A negative control (e.g., phosphate-buffered saline) and a
positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

 Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at
37°C.

 Viability Assessment: After incubation and rinsing, tissue viability is determined using a
colorimetric assay, such as the MTT assay. This measures the activity of mitochondrial
reductase enzymes in viable cells.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b7723950?utm_src=pdf-body-img
https://www.benchchem.com/product/b7723950?utm_src=pdf-body
https://www.benchchem.com/product/b7723950?utm_src=pdf-body
https://www.benchchem.com/product/b7723950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: The cell viability of the test substance-treated tissue is compared to that of the
negative control. A substance is identified as an irritant if the mean tissue viability is reduced
below a defined threshold (e.g., < 50%).

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test)

Principle: Based on OECD Test Guideline 471, the Ames test uses specific strains of
Salmonella typhimurium and Escherichia coli to detect point mutations, which are an indication
of a substance's genotoxic potential.

Methodology:

» Strain Preparation: Histidine-dependent bacterial strains (unable to grow in a histidine-free
medium) are prepared.

e Metabolic Activation: The test is conducted both with and without an exogenous metabolic
activation system (e.g., S9 mix, a rat liver homogenate), to mimic mammalian metabolism.
[11]

o Exposure: The bacterial strains are exposed to various concentrations of 4-
Cyclohexylphenol, along with positive and negative controls.

e Plating: The treated bacteria are plated on a minimal agar medium that lacks histidine.
e Incubation: Plates are incubated for 48-72 hours at 37°C.

¢ Colony Counting: Only bacteria that have undergone a reverse mutation to regain their ability
to synthesize histidine will form colonies. These "revertant” colonies are counted.

o Data Analysis: A substance is considered mutagenic if it produces a concentration-
dependent increase in the number of revertant colonies compared to the negative control.
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Caption: Generalized experimental workflow for the Ames test.

Overall Safety Assessment Framework

The health and safety evaluation of a chemical compound is a multi-step process. It begins
with hazard identification and progresses through risk characterization to inform safe handling

procedures.
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Caption: Logical flow of a chemical safety and risk assessment process.

Handling and Storage Recommendations

Given its hazard profile, proper handling and storage of 4-Cyclohexylphenol are crucial.

¢ Handling: Use in a well-ventilated area or under a fume hood.[12] Avoid contact with skin,
eyes, and clothing.[7][12] Wear suitable protective clothing, gloves, and eye/face protection.
[3] Avoid generating dust.[7]
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents.[7] Keep containers tightly closed.[3][7]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[3] For skin contact, flush with running water.[7] If inhaled, move to fresh air.
[5] If ingested, do not induce vomiting and seek immediate medical attention.[5][7]

Conclusion

4-Cyclohexylphenol is a compound with clear indications of being a skin and severe eye
irritant, as well as an environmental hazard to aquatic life. Significant data gaps exist for its
acute systemic toxicity, carcinogenicity, and reproductive toxicity. Researchers and
professionals must handle this chemical with appropriate engineering controls and personal
protective equipment. The provided general toxicological testing protocols offer a framework for
any future safety assessments required to fill these data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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cyclohexylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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